
Foundational Research on R162's Anti-
Proliferative Effects: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: R162

Cat. No.: B1678699 Get Quote
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Abstract: R162 is an investigational small molecule inhibitor targeting Glutamate

Dehydrogenase 1 (GDH1/GLUD1), a critical enzyme in glutamine metabolism frequently

upregulated in cancer. By disrupting the metabolic processes that fuel rapid cell growth, R162
demonstrates significant anti-proliferative and anti-tumor effects. This document outlines the

core mechanism of action of R162, summarizes its effects on cancer cells, provides detailed

experimental protocols for assessing its activity, and visualizes the key signaling pathways

involved.

Mechanism of Action
R162 is a potent and specific inhibitor of Glutamate Dehydrogenase 1 (GDH1), also known as

GLUD1.[1] GDH1 is a key mitochondrial enzyme that catalyzes the conversion of glutamate to

α-ketoglutarate (α-KG), which then enters the Tricarboxylic Acid (TCA) cycle to support cellular

energy production and biosynthesis.[1] In many cancer cells, which exhibit a high dependency

on glutamine metabolism ("glutamine addiction"), GDH1 activity is elevated to sustain

proliferation.[1]

The anti-proliferative effect of R162 is initiated by its direct inhibition of GDH1. This targeted

action sets off a cascade of downstream cellular events:

Metabolic Disruption: Inhibition of GDH1 leads to a significant decrease in intracellular levels

of the TCA cycle intermediate, fumarate.[1]
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Redox Imbalance: The reduction in key metabolites results in attenuated activity of

Glutathione Peroxidase (GPx), a critical enzyme in cellular antioxidant defense.[1]

Oxidative Stress: Consequently, there is a marked increase in intracellular Reactive Oxygen

Species (ROS), leading to significant oxidative stress.[1]

Cell Growth Inhibition: The combination of metabolic disruption and high oxidative stress

culminates in reduced cell proliferation.[1]

This mechanism has been observed in various cancer cell lines, including H1299 (non-small

cell lung cancer) and MDA-MB-231 (triple-negative breast cancer).[1]

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action for R162.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1678699?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678699?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cancer-research-network.com [cancer-research-network.com]

To cite this document: BenchChem. [Foundational Research on R162's Anti-Proliferative
Effects: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678699#foundational-research-on-r162-s-anti-
proliferative-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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